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Compound of Interest

Compound Name: DNMT1-IN-3

Cat. No.: B12364488

| am currently unable to provide the in-depth technical guide on the epigenetic modifications by
DNMT1-IN-3 as requested.

My investigation has successfully identified DNMT1-IN-3, also designated as compound 7t-S,
as a novel and potent inhibitor of DNA Methyltransferase 1 (DNMT1). The primary source of
information for this compound is a recent scientific publication:

e Liu, J., Ruan, M., Liu, Y., Hong, X., Zhang, L., & Zhang, Q. (2024). Identification of 3-(9H-
carbazol-9-yl)-2-(1,3-dioxoisoindolin-2-yl)propanoic acids as promising DNMT1 inhibitors.
European Journal of Medicinal Chemistry, 274, 116538.[1]

The abstract of this paper indicates that DNMT1-IN-3 (7t-S) has a significant inhibitory effect on
the DNMT1 enzyme with an IC50 value of 0.777 uM and demonstrates anti-proliferative activity
in various tumor cell lines.[1]

However, to fulfill the core requirements of your request—specifically, the detailed experimental
protocols, comprehensive quantitative data for structured tables, and the precise signaling
pathways for visualization with Graphviz—access to the full text of this research article is
essential. At present, the full scientific paper is not available through my accessible resources.

This limitation prevents the extraction of the necessary detailed methodologies and the
complete dataset required to generate the high-quality, in-depth technical guide you have
specified.
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| can offer the following alternatives:

e Technical Guide on a Well-Characterized DNMT1 Inhibitor: | can generate a comprehensive
guide, adhering to all your specified formatting and content requirements (tables, protocols,
Graphviz diagrams), on a well-documented DNMT1 inhibitor such as Decitabine, 5-
Azacytidine, or GSK3685032. There is a wealth of public data available for these
compounds, which would allow for a thorough and detailed report.

o Methodological Whitepaper on DNMT1 Inhibitor Characterization: | can produce a
whitepaper detailing the standard experimental workflows and assays used to characterize
DNMT1 inhibitors. This would include protocols for enzymatic assays, cellular assays for
proliferation and apoptosis, and methods for analyzing DNA methylation and gene
expression changes, using examples from the broader scientific literature on DNMT1
inhibition.

Please let me know if you would like to proceed with one of these alternatives. | am ready to
continue once you provide further direction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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